Cas no 121219-22-5 (Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI))

Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI) structure
121219-22-5 structure
Product Name:Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI)
CAS No:121219-22-5
MF:C14H21BF2O3
MW:286.122551679611
CID:104787
PubChem ID:10850744
Update Time:2025-04-18

Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI)
    • (2,3-difluoro-4-octoxyphenyl)boronic acid
    • 2,3-Difluoro-4-(octyloxy)-benzeneboronic acid
    • starbld0019314
    • SCHEMBL4827415
    • [2,3-Difluoro-4-(octyloxy)phenyl]boronic acid
    • 121219-22-5
    • 2,3-difluoro4-octyloxyphenylboronic acid
    • 2,3-difluoro-4-octyloxyphenylboronic acid
    • (2,3-Difluoro-4-(octyloxy)phenyl)boronic acid
    • GUGMXTUFYGIPHU-UHFFFAOYSA-N
    • 2,3-difluro-4-octoxyphenylboronic acid
    • DTXSID70445843
    • 2,3-Difluoro-4-n-octoxyphenylboronic acid
    • Inchi: 1S/C14H21BF2O3/c1-2-3-4-5-6-7-10-20-12-9-8-11(15(18)19)13(16)14(12)17/h8-9,18-19H,2-7,10H2,1H3
    • InChI Key: GUGMXTUFYGIPHU-UHFFFAOYSA-N
    • SMILES: FC1C(=C(B(O)O)C=CC=1OCCCCCCCC)F

Computed Properties

  • Exact Mass: 285.15883
  • Monoisotopic Mass: 286.1551810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69
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